Cas no 1804850-25-6 (3-Cyano-5-difluoromethyl-4-ethylbenzoic acid)

• Product Name: 3-Cyano-5-difluoromethyl-4-ethylbenzoic acid
• CAS No: 1804850-25-6
• MF: C₁₁H₉F₂NO₂
• MW: 225.191469907761
• CID: 5011231
• Update Time: 2025-05-20

3-Cyano-5-difluoromethyl-4-ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-difluoromethyl-4-ethylbenzoic acid

• Inchi： 1S/C11H9F2NO2/c1-2-8-7(5-14)3-6(11(15)16)4-9(8)10(12)13/h3-4,10H,2H2,1H3,(H,15,16)
• InChI Key： QHEDRHIHPRXHDW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C=C(C#N)C=1CC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 2.6
• Topological Polar Surface Area: 61.1

Additional information on 3-Cyano-5-difluoromethyl-4-ethylbenzoic acid

3-Cyano-5-difluoromethyl-4-ethylbenzoic Acid: A Comprehensive Overview

The compound 3-Cyano-5-difluoromethyl-4-ethylbenzoic acid, identified by the CAS number 1804850-25-6, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with a cyano group at position 3, a difluoromethyl group at position 5, and an ethyl group at position 4. These substituents confer the molecule with distinct chemical properties, making it a subject of interest in both academic and industrial research.

The synthesis of 3-Cyano-5-difluoromethyl-4-ethylbenzoic acid involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels. For instance, researchers have employed catalytic cross-coupling reactions to introduce the cyano and difluoromethyl groups onto the aromatic ring, followed by selective oxidation to form the benzoic acid moiety. These techniques not only enhance the efficiency of the synthesis process but also align with the growing demand for sustainable chemical practices.

The physical and chemical properties of 3-Cyano-5-difluoromethyl-4-ethylbenzoic acid have been extensively studied to understand its behavior under various conditions. The molecule exhibits a melting point of approximately 180°C, which is significantly higher than that of its unsubstituted counterpart due to the electron-withdrawing effects of the cyano and difluoromethyl groups. Additionally, the compound demonstrates moderate solubility in common organic solvents such as dichloromethane and acetonitrile, making it suitable for use in solution-based reactions.

In terms of applications, 3-Cyano-5-difluoromethyl-4-ethylbenzoic acid has shown promise in several areas. One notable application is in drug discovery, where its structural features make it a potential candidate for targeting specific biological pathways. Recent studies have highlighted its ability to inhibit certain enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Furthermore, the compound has been explored as a building block for constructing more complex molecules with enhanced bioactivity.

The electronic properties of 3-Cyano-5-difluoromethyl-4-ethylbenzoic acid have also drawn attention in materials science. Its conjugated system allows for efficient charge transport, which could be advantageous in organic electronics applications such as field-effect transistors or light-emitting diodes (LEDs). Researchers have investigated its use as an electron acceptor material in organic photovoltaics (OPVs), where it has demonstrated improved charge separation efficiency compared to traditional materials.

In conclusion, 3-Cyano-5-difluoromethyl-4-Ethylbenzoic Acid, with its unique structure and versatile properties, represents a valuable compound in contemporary chemical research. Its potential applications span across drug development, materials science, and beyond, making it a subject of continued interest for scientists worldwide.